p-Cresyl sulfate potassium

• Molecular Formula: C7H8KO4S
• Molecular Weight: 227.30 g/mol
• InChI: InChI=1S/C7H8O4S.K/c1-6-2-4-7(5-3-6)11-12(8,9)10;/h2-5H,1H3,(H,8,9,10)
• InChIKey: PQVKZHHETGONTQ-UHFFFAOYSA-N

Investigating CKD-associated uremic toxicity requires precise solute selection to ensure data validity. Unlike the free acid or glucuronide conjugates, p-cresyl sulfate potassium uniquely recapitulates insulin resistance and osteoblast PTH/cAMP resistance pathways. - Reliably induces insulin resistance in vivo (10 mg/kg i.p.) and in vitro - Suppresses PTH-induced cAMP production in osteoblasts at 0.125 mM - High water solubility (≥100 mg/mL) for dialysis simulations; DMSO solubility ≥300 mg/mL for cell studies - Available at ≥98% to ≥99.92% HPLC purity; stable ≥3 years at -20°C

p-Cresyl Sulfate Potassium: Overview

p-Cresyl sulfate potassium (CAS 91978-69-7; synonym: p-tolyl sulfate potassium) is the monopotassium salt of p-cresyl sulfate, a prototypic protein-bound uremic retention solute [1]. Derived from hepatic sulfation of p-cresol—a gut bacterial fermentation product of tyrosine and phenylalanine—this compound accumulates in serum as renal function declines and is strongly (>90%) bound to albumin at Sudlow's site II [2]. It is supplied as a white-to-off-white crystalline solid with a molecular weight of 226.29 g/mol and is available at purities ranging from 98% to ≥99.92% (HPLC) from multiple commercial vendors . The potassium salt form is distinguished from the free acid form (CAS 3233-58-7) by substantially higher aqueous and organic solubility, making it the preferred chemical entity for in vitro and in vivo experimental use .

Salt form Potassium salt enables high aqueous and organic solubility for experimental preparation

Research context Protein-bound uremic toxin for CKD mechanistic and metabolic studies

Experimental use Supports in vitro and in vivo modeling; high-concentration stock solutions feasible

• [1] Gryp T, Vanholder R, Vaneechoutte M, Glorieux G. p-Cresyl Sulfate. Toxins (Basel). 2017 Jan 29;9(2):52. doi: 10.3390/toxins9020052. PMID: 28146081. View Source
• [2] Watanabe H, Noguchi T, Miyamoto Y, Kadowaki D, Kotani S, Nakajima M, Miyamura S, Ishima Y, Otagiri M, Maruyama T. Interaction Between Two Sulfate-Conjugated Uremic Toxins, p-Cresyl Sulfate and Indoxyl Sulfate, During Binding with Human Serum Albumin. Drug Metab Dispos. 2012 Aug;40(8):1423-8. doi: 10.1124/dmd.112.045617. View Source

Why p-Cresyl Sulfate Potassium Is Irreplaceable

Although p-cresyl sulfate potassium, indoxyl sulfate, p-cresyl glucuronide, and p-cresyl sulfate free acid are all classified as protein-bound uremic toxins, their biochemical behavior diverges sufficiently that experimental substitution threatens data validity. p-Cresyl sulfate and indoxyl sulfate exhibit a ~3-fold difference in renal clearance, occupy the same albumin binding site with distinct affinities, and activate different intracellular signaling cascades in osteoblasts [1][2]. p-Cresyl glucuronide fails to recapitulate the insulin resistance phenotype that p-cresyl sulfate reliably produces in mice, demonstrating that the sulfate conjugate is the toxicologically active species for this metabolic endpoint [3]. The free acid form (CAS 3233-58-7) has markedly lower DMSO solubility (~30 mg/mL) compared with the potassium salt (≥300 mg/mL), limiting its utility for high-concentration stock solutions required in many cell-based and in vivo dosing paradigms [4]. These differences necessitate specification of the exact chemical entity in procurement documentation and experimental reporting.

Indoxyl sulfate

Different signaling pathways (cAMP/PTH unaffected) may shift osteoblast study outcomes

p-Cresyl glucuronide

Fails to reproduce insulin resistance phenotype; sulfate conjugate required for metabolic endpoint modeling

Free acid form

Substantially lower DMSO solubility limits preparation of high-concentration stock solutions

• [1] Poesen R, Viaene L, Verbeke K, Claes K, Bammens B, Sprangers B, Naesens M, Vanrenterghem Y, Kuypers D, Evenepoel P, Meijers B. Renal Clearance and Intestinal Generation of p-Cresyl Sulfate and Indoxyl Sulfate in CKD. Clin J Am Soc Nephrol. 2013 Sep;8(9):1508-14. doi: 10.2215/CJN.00300113. View Source
• [2] Tanaka H, Iwasaki Y, Yamato H, Mori Y, Komaba H, Watanabe H, Maruyama T, Fukagawa M. p-Cresyl sulfate induces osteoblast dysfunction through activating JNK and p38 MAPK pathways. Bone. 2013 Oct;56(2):347-54. doi: 10.1016/j.bone.2013.07.002. PMID: 23851293. View Source
• [3] Koppe L, Alix PM, Croze ML, Chambert S, Vanholder R, Glorieux G, Fouque D, Soulage CO. p-Cresyl glucuronide is a major metabolite of p-cresol in mouse: in contrast to p-cresyl sulphate, p-cresyl glucuronide fails to promote insulin resistance. Nephrol Dial Transplant. 2017 Dec 1;32(12):2000-2009. doi: 10.1093/ndt/gfx089. PMID: 28992089. View Source
• [4] RayBiotech. p-Cresyl sulfate (free acid, CAS 3233-58-7). Solubility: ≥30.1 mg/mL in DMSO; ≥50 mg/mL in H2O. Storage: -20°C. View Source

p-Cresyl Sulfate Potassium: Head-to-Head Evidence

Osteoblast cAMP/PTH Resistance: PCS vs Indoxyl Sulfate

In a direct head-to-head comparison using primary mouse osteoblasts, p-cresyl sulfate (PCS) and indoxyl sulfate (IS) exhibited mechanistically distinct toxicity profiles. PCS at 0.125 mM significantly decreased parathyroid hormone (PTH)-induced cAMP production and reduced cell viability, whereas IS did not reduce cAMP production at any tested concentration (0.05–0.5 mM) and decreased cell viability only at 0.5 mM [1]. PCS induced significant ROS production at 0.25 mM and above, while IS induced ROS at a lower concentration of 0.05 mM, indicating that IS acts primarily through oxidative stress whereas PCS operates through a JNK/p38 MAPK-dependent mechanism independent of early ROS induction [1]. This mechanistic divergence means that the two toxins are not interchangeable for studies of uremic bone disease—PCS uniquely models the cAMP/PTH resistance pathway critical for osteoblast function.

Osteoblast cAMP/PTH pathway

Head-to-head

PCS: decreased cAMP at 0.125 mM
IS: no cAMP effect up to 0.5 mM

Supports pathway-specific tool selection for bone metabolism studies

Primary mouse osteoblasts, 24 h; JNK/p38 vs ROS distinction

Evidence Dimension	Osteoblast cAMP suppression threshold
Target Compound Data	PCS potassium: significant cAMP decrease at ≥0.125 mM; cell viability reduction at 0.125 mM; ROS induction at ≥0.25 mM
Comparator Or Baseline	Indoxyl sulfate (IS): no cAMP reduction at 0.05–0.5 mM; cell viability reduction only at 0.5 mM; ROS induction at 0.05 mM
Quantified Difference	PCS reduces cAMP and viability at 0.125 mM vs IS at no effect on cAMP up to 0.5 mM and viability effect only at 0.5 mM (4-fold lower potency for viability); ROS induction threshold for IS is 5-fold lower (0.05 vs 0.25 mM)
Conditions	Primary mouse osteoblasts; 24 h treatment; PCS concentrations: 0.05, 0.125, 0.25, 0.5 mM; JNK/p38 MAPK inhibition with SP600125 and SB203580

Why This Matters

For bone metabolism research in CKD, PCS potassium uniquely enables study of the cAMP/PTH resistance axis—a pathway IS does not modulate—making PCS the mandatory tool for this specific mechanistic investigation.

• [1] Tanaka H, Iwasaki Y, Yamato H, Mori Y, Komaba H, Watanabe H, Maruyama T, Fukagawa M. p-Cresyl sulfate induces osteoblast dysfunction through activating JNK and p38 MAPK pathways. Bone. 2013 Oct;56(2):347-54. doi: 10.1016/j.bone.2013.07.002. PMID: 23851293. View Source

Renal Clearance: p-Cresyl Sulfate vs Indoxyl Sulfate

A formal renal clearance study in 203 patients with CKD stages 1–5 revealed that indoxyl sulfate (IS) clearance substantially exceeds p-cresyl sulfate (PCS) clearance [1]. IS median clearance was 17.7 mL/min (IQR 9.4–33.2), whereas PCS median clearance was only 6.8 mL/min (IQR 3.4–12.0)—an approximate threefold difference [1]. Both clearances correlated linearly with estimated GFR (R² = 0.55 for IS, R² = 0.50 for PCS, both P<0.001), but the absolute clearance rates suggest substantial differences in tubular transporter affinities, with PCS relying on distinct organic anion transporter systems that operate at lower capacity [1]. This differential tubular handling directly impacts serum accumulation kinetics: at CKD stage 5, PCS median serum concentration reaches 34.1 μmol/L (IQR 30) vs IS median of 13.0 μmol/L (IQR 11.0), indicating that PCS accumulates to higher absolute levels in advanced CKD [2].

Renal clearance

Head-to-head

6.8 mL/min PCS median clearance

Supports modeling of slower renal elimination kinetics

vs IS 17.7 mL/min (n=203 CKD patients)

Evidence Dimension	Median renal clearance in CKD patients (n=203, stages 1–5)
Target Compound Data	PCS potassium: median clearance 6.8 mL/min (IQR 3.4–12.0); CKD stage 5 median serum 34.1 μmol/L (IQR 30)
Comparator Or Baseline	Indoxyl sulfate (IS): median clearance 17.7 mL/min (IQR 9.4–33.2); CKD stage 5 median serum 13.0 μmol/L (IQR 11.0)
Quantified Difference	IS clearance exceeds PCS clearance ~3-fold; PCS serum concentration in CKD 5 is ~2.6-fold higher than IS
Conditions	203 CKD patients (stages 1–5), Leuven CKD cohort, 24-h urine collections, HPLC quantification

Why This Matters

The threefold clearance difference means PCS potassium is the preferred toxin for studies requiring slower renal elimination kinetics, and experimental designs combining both toxins must account for divergent accumulation rates to avoid confounding.

• [1] Poesen R, Viaene L, Verbeke K, Claes K, Bammens B, Sprangers B, Naesens M, Vanrenterghem Y, Kuypers D, Evenepoel P, Meijers B. Renal Clearance and Intestinal Generation of p-Cresyl Sulfate and Indoxyl Sulfate in CKD. Clin J Am Soc Nephrol. 2013 Sep;8(9):1508-14. doi: 10.2215/CJN.00300113. View Source
• [2] Table 2. Serum levels of indoxyl sulfate and p-cresyl sulfate according to CKD stage (n=604). PMC7591021. Data from CKD stage 5 subgroup. doi: 10.1371/journal.pone.0240446.t002. View Source

Albumin Binding Affinity: p-Cresyl Sulfate vs Indoxyl Sulfate

Ultrafiltration-based binding studies using purified human serum albumin (HSA) demonstrated that while both PCS and IS share a single high-affinity binding site on HSA (site II) with comparable binding constants in the order of 10⁵ M⁻¹, the low-affinity binding site constant for PCS is 2.5-fold greater than that for IS [1]. This asymmetry in secondary binding site affinity means that at high uremic concentrations—such as those observed in CKD stages 4–5—competitive displacement between PCS and IS disproportionately affects the free fraction of IS, since PCS binding at the low-affinity site is stronger [1][2]. Klotz analysis confirmed competitive inhibition between the two toxins on HSA binding under conditions mimicking CKD stage 4–5 [1]. Additionally, temperature affects free fractions differently: free PCS concentration increases by 19.7% at 37°C vs room temperature, whereas free IS increases by 26.6%, confirming that PCS protein binding is less temperature-sensitive [3].

Albumin binding affinity

Head-to-head

PCS low-affinity Ka 2.5-fold greater
IS as baseline

Competitive displacement may disproportionately affect IS free fraction

Purified HSA, ultrafiltration binding isotherms

Evidence Dimension	Low-affinity albumin binding site constant (Ka, low)
Target Compound Data	PCS potassium: high-affinity Ka ~10⁵ M⁻¹; low-affinity Ka 2.5-fold greater than IS; free fraction increase at 37°C: +19.7%
Comparator Or Baseline	Indoxyl sulfate (IS): high-affinity Ka ~10⁵ M⁻¹; low-affinity Ka = 1.0 (baseline); free fraction increase at 37°C: +26.6%
Quantified Difference	PCS low-affinity Ka is 2.5-fold greater than IS low-affinity Ka; PCS free fraction temperature sensitivity is 0.74-fold that of IS
Conditions	Purified HSA, ultrafiltration method, binding isotherm analysis (Scatchard/Klotz); equilibrium dialysis at 25°C and 37°C for temperature comparison

Why This Matters

The asymmetric low-affinity binding means that competitive displacement experiments and free fraction calculations using IS as a proxy will systematically underestimate PCS displacement and overestimate PCS temperature sensitivity, directly impacting experimental design for dialysis clearance studies.

• [1] Watanabe H, Noguchi T, Miyamoto Y, Kadowaki D, Kotani S, Nakajima M, Miyamura S, Ishima Y, Otagiri M, Maruyama T. Interaction Between Two Sulfate-Conjugated Uremic Toxins, p-Cresyl Sulfate and Indoxyl Sulfate, During Binding with Human Serum Albumin. Drug Metab Dispos. 2012 Aug;40(8):1423-8. doi: 10.1124/dmd.112.045617. View Source
• [2] Meijers BKI, De Loor H, Bammens B, Verbeke K, Vanrenterghem Y, Evenepoel P. p-Cresyl Sulfate and Indoxyl Sulfate in Hemodialysis Patients. Clin J Am Soc Nephrol. 2009 Dec;4(12):1932-8. doi: 10.2215/CJN.02940509. PMID: 19833905. View Source
• [3] Viaene L, Annaert P, de Loor H, Poesen R, Evenepoel P, Meijers B. Albumin is the main plasma binding protein for indoxyl sulfate and p-cresyl sulfate. Biopharm Drug Dispos. 2013 Apr;34(3):165-75. doi: 10.1002/bdd.1834. PMID: 23300093. View Source

Insulin Resistance: p-Cresyl Sulfate vs p-Cresyl Glucuronide

In a comparative in vivo study, chronic intraperitoneal administration of p-cresyl sulfate (PCS, 10 mg/kg twice daily for 4 weeks) to mice with normal renal function triggered insulin resistance, evidenced by a 1.5-fold increase in fasting plasma glucose compared to saline-treated controls, along with fat mass loss and ectopic lipid redistribution in muscle and liver—phenotypes that closely mimic CKD-associated metabolic dysfunction [1]. Mechanistically, PCS activated ERK1/2 kinase in skeletal muscle, directly inhibiting insulin signaling in both in vivo and C2C12 myotube models [1]. In direct contrast, p-cresyl glucuronide (p-CG)—the alternative hepatic conjugation product of p-cresol—failed to promote insulin resistance under identical experimental conditions, despite being the quantitatively predominant conjugate in mice [2]. This demonstrates that the sulfate conjugate is the specific toxicophore for this metabolic endpoint, and that the two conjugates are functionally non-interchangeable. Serum PCS concentrations in the treated mice reached levels comparable to those observed in advanced human CKD [1].

Insulin resistance induction

Head-to-head

1.5-fold fasting glucose increase

Sulfate conjugate required for metabolic endpoint; glucuronide ineffective

C57BL/6 mice, 4-week i.p., ERK1/2 activation

Evidence Dimension	Induction of insulin resistance (fasting glucose elevation) in mice
Target Compound Data	PCS potassium: 10 mg/kg i.p. twice daily for 4 weeks; fasting glucose increased ~1.5-fold vs saline; ERK1/2 activation in skeletal muscle confirmed
Comparator Or Baseline	p-Cresyl glucuronide (p-CG): same dosing paradigm; no significant effect on insulin resistance endpoints; p-CG failed to activate ERK1/2
Quantified Difference	PCS: 1.5-fold fasting glucose increase (P<0.05 vs saline); p-CG: no significant change (qualitative categorical difference in phenotype)
Conditions	Male C57BL/6 mice with normal renal function; 4-week i.p. administration; C2C12 myotube validation; PCS concentrations in serum comparable to human CKD levels

Why This Matters

For metabolic complication studies of CKD, p-cresyl sulfate potassium is the only conjugate that reproduces the insulin resistance phenotype; substitution with p-cresyl glucuronide will generate false-negative results and invalidate conclusions about the role of p-cresol metabolism in CKD-associated diabetes.

• [1] Koppe L, Pillon NJ, Vella RE, Croze ML, Pelletier CC, Chambert S, Massy Z, Glorieux G, Vanholder R, Dugenet Y, Soula HA, Fouque D, Soulage CO. p-Cresyl sulfate promotes insulin resistance associated with CKD. J Am Soc Nephrol. 2013 Jan;24(1):88-99. doi: 10.1681/ASN.2012050503. PMID: 23274953. View Source
• [2] Koppe L, Alix PM, Croze ML, Chambert S, Vanholder R, Glorieux G, Fouque D, Soulage CO. p-Cresyl glucuronide is a major metabolite of p-cresol in mouse: in contrast to p-cresyl sulphate, p-cresyl glucuronide fails to promote insulin resistance. Nephrol Dial Transplant. 2017 Dec 1;32(12):2000-2009. doi: 10.1093/ndt/gfx089. PMID: 28992089. View Source

Solubility: Potassium Salt vs Free Acid

The potassium salt form of p-cresyl sulfate (CAS 91978-69-7) offers a substantial solubility advantage over the free acid form (CAS 3233-58-7, p-tolyl hydrogen sulfate). Vendor-specified solubility data show that p-cresyl sulfate potassium achieves DMSO solubility of ≥300 mg/mL (approximately 1325 mM) , compared with ≥30.1 mg/mL (approximately 160 mM) for the free acid—a roughly 10-fold difference [1]. In aqueous solution, the potassium salt dissolves at ≥100 mg/mL (approximately 442 mM) , versus ≥50 mg/mL (approximately 266 mM) for the free acid [1]. This solubility differential is critical for experimental protocols requiring high-concentration stock solutions, such as in vivo dosing at 100–150 mg/kg per day via drinking water, where the potassium salt ensures complete dissolution and accurate dosing . The potassium salt is also stable as a solid when stored at -20°C (≥3 years from date of receipt), whereas solutions are reported to be unstable and should be prepared fresh .

DMSO solubility

Supplier-reported

≥300 mg/mL potassium salt DMSO solubility

Enables high-concentration stock preparation for in vivo dosing

vs free acid ≥30.1 mg/mL

Evidence Dimension	DMSO solubility
Target Compound Data	p-Cresyl sulfate potassium (CAS 91978-69-7): DMSO ≥ 300 mg/mL (1325.73 mM); H2O ≥ 100 mg/mL (441.91 mM)
Comparator Or Baseline	p-Cresyl sulfate free acid (CAS 3233-58-7): DMSO ≥ 30.1 mg/mL (~160 mM); H2O ≥ 50 mg/mL (~266 mM)
Quantified Difference	Potassium salt DMSO solubility ~10-fold higher; aqueous solubility ~2-fold higher (molar basis: 1325 vs 160 mM in DMSO)
Conditions	25°C; solubility data from vendor certificates of analysis; ultrasonic and gentle warming used to achieve saturation for potassium salt

Why This Matters

For in vivo rodent studies requiring high-dose administration (e.g., 100–150 mg/kg/day), the potassium salt's 10-fold DMSO solubility advantage is practically enabling—the free acid cannot achieve the concentrations needed for drinking water or i.p. dosing paradigms without exceeding DMSO volume limits.

• [1] RayBiotech. p-Cresyl sulfate (free acid, CAS 3233-58-7). Solubility: ≥30.1 mg/mL in DMSO; ≥50 mg/mL in H2O. Storage: -20°C. View Source

Dialytic Clearance: p-Cresyl Sulfate vs Indoxyl Sulfate

In an observational study of 75 maintenance hemodialysis patients, total serum concentrations of p-cresyl sulfate (PCS) and indoxyl sulfate (IS) were entirely uncorrelated (r = 0.02, P = 0.9), while free serum concentrations were only moderately correlated (r = 0.53, P < 0.001), confirming that the two toxins arise from distinct metabolic pathways [1]. However, during hemodialysis, their reduction rates (r = 0.91, P < 0.001) and dialytic clearances (r = 0.97, P < 0.001) correlated extremely tightly, indicating that both solutes track identical intradialytic removal kinetics due to shared albumin binding site competition and comparable membrane transport behavior [1]. This apparent paradox—uncorrelated pre-dialysis levels but correlated dialytic clearance—means that PCS and IS can serve as interchangeable markers for monitoring protein-bound solute removal efficiency during dialysis, but not for assessing pre-dialysis toxin burden, where PCS levels must be independently measured [1].

Dialytic clearance correlation

Head-to-head

Pre-dialysis r=0.02 (uncorrelated)
Dialytic clearance r=0.97 (tightly correlated)

Interchangeable for dialysis efficiency assessment, not pre-dialysis burden

75 hemodialysis patients, high-flux HD

Evidence Dimension	Serum concentration correlation and dialytic clearance correlation in hemodialysis patients
Target Compound Data	PCS potassium: total serum not correlated with IS (r = 0.02, P = 0.9); free serum moderately correlated (r = 0.53); dialytic clearance tightly correlated with IS (r = 0.97)
Comparator Or Baseline	Indoxyl sulfate (IS): corresponding correlation values as the comparison partner
Quantified Difference	Pre-dialysis total concentrations: r = 0.02 (no correlation); dialysis reduction rate: r = 0.91; dialytic clearance: r = 0.97 (near-perfect correlation)
Conditions	75 maintenance hemodialysis patients; total spent dialysate collection; HPLC quantification; conventional high-flux hemodialysis, 4-hour sessions

Why This Matters

For hemodialysis studies, this evidence demonstrates that PCS potassium cannot be omitted and inferred from IS measurements for pre-dialysis toxicology, but PCS does serve as an equally valid marker for dialysis efficiency assessment—critical information for designing dialytic removal experiments without redundant measurements.

• [1] Meijers BKI, De Loor H, Bammens B, Verbeke K, Vanrenterghem Y, Evenepoel P. p-Cresyl Sulfate and Indoxyl Sulfate in Hemodialysis Patients. Clin J Am Soc Nephrol. 2009 Dec;4(12):1932-8. doi: 10.2215/CJN.02940509. PMID: 19833905. View Source

p-Cresyl Sulfate Potassium: Key Applications

CKD-MBD: Osteoblast cAMP/PTH Resistance

p-Cresyl sulfate potassium is the uremic toxin of choice for in vitro modeling of CKD-related osteoblast dysfunction because it uniquely suppresses parathyroid hormone (PTH)-induced cAMP production at clinically relevant concentrations (0.125 mM), a pathway that indoxyl sulfate does not affect [1]. Investigators studying impaired bone metabolism in CKD should select PCS potassium for primary osteoblast or osteoblast cell line experiments when the goal is to recapitulate the cAMP/PTH resistance phenotype observed in CKD-MBD patients. Co-treatment designs with both PCS and IS are recommended to dissect ROS-dependent (IS-driven) vs JNK/p38 MAPK-dependent (PCS-driven) toxicity mechanisms [1]. Typical working concentrations range from 0.05–0.5 mM, with 0.125 mM representing the threshold for cAMP pathway effects.

CKD Insulin Resistance: Phenotype Induction

p-Cresyl sulfate potassium is the only p-cresol conjugate that reliably induces insulin resistance in both in vivo (10 mg/kg i.p. twice daily for 4 weeks in mice) and in vitro (C2C12 myotubes) models [2]. p-Cresyl glucuronide fails to produce this phenotype [3]. Researchers investigating CKD-associated insulin resistance should therefore procure the potassium salt of p-cresyl sulfate, not the glucuronide conjugate or the free acid, for metabolic endpoint studies. The compound activates ERK1/2 to inhibit insulin signaling, producing a 1.5-fold increase in fasting glucose, fat mass loss, and ectopic lipid redistribution that closely mimics human CKD metabolic complications [2]. Serum PCS concentrations in treated mice are comparable to those in human advanced CKD, supporting translational relevance.

Protein Binding & Dialysis Clearance

For studies examining protein-bound uremic toxin removal by hemodialysis, hemodiafiltration, or adsorptive techniques, p-cresyl sulfate potassium serves as a critical model solute because its dialytic clearance correlates near-perfectly with indoxyl sulfate (r = 0.97) despite uncorrelated pre-dialysis serum levels (r = 0.02) [4]. Its low-affinity albumin binding site constant being 2.5-fold greater than that of IS means that competitive displacement experiments must include PCS as an independent variable—reliance on IS alone will underestimate the displacement of strongly bound solutes [5]. The potassium salt's high water solubility (≥100 mg/mL) facilitates preparation of spiking solutions for in vitro dialysis simulations at uremic-range concentrations (up to ~40 μmol/L total, ~2.4 μmol/L free) .

LC-MS/MS Quantification of Uremic Toxins

p-Cresyl sulfate potassium is the preferred reference standard for LC-MS/MS method development targeting the protein-bound uremic toxin panel because it is commercially available at HPLC purity ≥99.9% (from vendors such as MedChemExpress) and as a certified analytical standard . The compound's detection limit by UPLC fluorescence is 0.05 μmol/L, with serum reference ranges of 0.0–38.4 μmol/L (total) and 0.1–2.4 μmol/L (free) in healthy individuals [6]. The potassium salt form's superior DMSO solubility (≥300 mg/mL) facilitates easy preparation of calibration standards at high concentration for method validation, and its stability as a solid at -20°C (≥3 years) supports long-term analytical reference material storage .

Application

Selection Property

Validation Focus

Osteoblast cAMP/PTH pathway studies in CKD-MBD

Uremic toxin with PTH-cAMP suppression capability

Differentiation of JNK/p38 MAPK vs ROS mechanisms

Insulin resistance phenotype induction

Sulfate conjugate; glucuronide ineffective

ERK1/2-mediated insulin signaling impairment confirmation

Protein binding & dialytic clearance studies

Albumin-bound solute with asymmetric binding affinity

Dialysis solute removal efficiency benchmarking

LC-MS/MS method development for uremic toxin panel

High-purity potassium salt reference standard

Calibration range and detection limit verification

• [1] Tanaka H, Iwasaki Y, Yamato H, Mori Y, Komaba H, Watanabe H, Maruyama T, Fukagawa M. p-Cresyl sulfate induces osteoblast dysfunction through activating JNK and p38 MAPK pathways. Bone. 2013 Oct;56(2):347-54. doi: 10.1016/j.bone.2013.07.002. PMID: 23851293. View Source
• [2] Koppe L, Pillon NJ, Vella RE, Croze ML, Pelletier CC, Chambert S, Massy Z, Glorieux G, Vanholder R, Dugenet Y, Soula HA, Fouque D, Soulage CO. p-Cresyl sulfate promotes insulin resistance associated with CKD. J Am Soc Nephrol. 2013 Jan;24(1):88-99. doi: 10.1681/ASN.2012050503. PMID: 23274953. View Source
• [3] Koppe L, Alix PM, Croze ML, Chambert S, Vanholder R, Glorieux G, Fouque D, Soulage CO. p-Cresyl glucuronide is a major metabolite of p-cresol in mouse: in contrast to p-cresyl sulphate, p-cresyl glucuronide fails to promote insulin resistance. Nephrol Dial Transplant. 2017 Dec 1;32(12):2000-2009. doi: 10.1093/ndt/gfx089. PMID: 28992089. View Source
• [4] Meijers BKI, De Loor H, Bammens B, Verbeke K, Vanrenterghem Y, Evenepoel P. p-Cresyl Sulfate and Indoxyl Sulfate in Hemodialysis Patients. Clin J Am Soc Nephrol. 2009 Dec;4(12):1932-8. doi: 10.2215/CJN.02940509. PMID: 19833905. View Source
• [5] Watanabe H, Noguchi T, Miyamoto Y, Kadowaki D, Kotani S, Nakajima M, Miyamura S, Ishima Y, Otagiri M, Maruyama T. Interaction Between Two Sulfate-Conjugated Uremic Toxins, p-Cresyl Sulfate and Indoxyl Sulfate, During Binding with Human Serum Albumin. Drug Metab Dispos. 2012 Aug;40(8):1423-8. doi: 10.1124/dmd.112.045617. View Source
• [6] Pretorius CJ, McWhinney BC, Sipinkoski B, Johnson LA, Rossi M, Campbell KL, Ungerer JP. Reference ranges and biological variation of free and total serum indoxyl- and p-cresyl sulphate measured with a rapid UPLC fluorescence detection method. Clin Chim Acta. 2013 Apr 18;419:122-6. doi: 10.1016/j.cca.2013.02.008. PMID: 23428591. View Source